1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one

• IUPAC Name: 1-(4-methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one
• InChI: InChI=1S/C12H21NO/c1-5-11(14)13-8-6-12(4,7-9-13)10(2)3/h5,10H,1,6-9H2,2-4H3
• InChI Key: ULEHJPWEWPGIIY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCN(CC1)C(=O)C=C)C
• Molecular Formula: C12H21NO
• Molecular Weight: 195.30 g/mol

Description

1-(4-Methyl-4-propan-2-ylpiperidin-1-yl)prop-2-en-1-one is a chemical compound that is commonly known as MDPV. It is a synthetic cathinone that belongs to the class of psychoactive drugs known as bath salts. MDPV is a potent stimulant that has been associated with a number of adverse effects, including addiction, psychosis, and even death. Despite its dangers, MDPV has been the subject of considerable scientific research due to its potential therapeutic applications.

Mechanism of Action

MDPV works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. It achieves this by inhibiting the reuptake of these neurotransmitters, leading to an increase in their concentration in the synaptic cleft. This results in a stimulant effect that can lead to increased energy, alertness, and euphoria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of MDPV are complex and varied. In addition to its stimulant effects, MDPV has been shown to have a number of other effects on the body. For example, it has been shown to increase heart rate and blood pressure, and can lead to vasoconstriction. It has also been shown to have effects on the immune system, and can lead to inflammation and oxidative stress.

Advantages and Limitations for Lab Experiments

MDPV has a number of advantages and limitations for lab experiments. One advantage is that it is a potent and effective stimulant, making it useful for studying the effects of stimulants on the brain and behavior. Additionally, MDPV has been shown to have a number of therapeutic applications, making it a potentially useful tool for studying the mechanisms underlying these effects. However, MDPV is also associated with a number of adverse effects, including addiction and psychosis, which can limit its usefulness in certain types of experiments.

Future Directions

There are a number of future directions for research on MDPV. One area of interest is the development of new and more effective synthetic cathinones that can be used for therapeutic purposes. Additionally, there is a need for more research on the long-term effects of MDPV use, as well as the mechanisms underlying its addictive properties. Finally, there is a need for more research on the potential therapeutic applications of MDPV, including its use in the treatment of chronic pain, depression, and other psychiatric disorders.

Synthesis Methods

MDPV is typically synthesized using a multi-step process that involves the reaction of various chemicals. The most common method of synthesis involves the reaction of 1-(4-methylphenyl)-2-nitropropene with propan-2-amine, followed by reduction of the resulting nitrostyrene intermediate using a reducing agent such as zinc. The final product is then purified using various techniques such as recrystallization or column chromatography.

Scientific Research Applications

MDPV has been the subject of a significant amount of scientific research due to its potential therapeutic applications. It has been shown to have potent analgesic properties, and has been investigated as a potential treatment for chronic pain. Additionally, MDPV has been studied for its potential use in the treatment of depression, anxiety, and other psychiatric disorders.